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Compound of Interest

Compound Name:
6-amino-5,7,8-trimethyl-2H-1,4-

benzoxazin-3(4H)-one

CAS No.: 924845-80-7

Cat. No.: B1285135

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the 1,4-
Benzoxazin-3-one Scaffold
The 1,4-benzoxazin-3-one core is a privileged heterocyclic scaffold that has garnered

significant attention in medicinal chemistry and drug discovery.[1][2] Naturally occurring in

plants like maize and wheat, these compounds and their synthetic derivatives exhibit a wide

spectrum of biological activities, including antibacterial, antifungal, anticancer, and

anticonvulsant properties.[2][3] Their structural resemblance to endogenous molecules allows

them to interact with various biological targets, making them attractive starting points for the

development of novel therapeutic agents. This guide provides a detailed experimental protocol

for the synthesis of the parent 2H-benzo[b][2][4]oxazin-3(4H)-one, a foundational building block

for creating a diverse library of derivatives.
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Strategic Approach to Synthesis: A Two-Step
Protocol
The most common and efficient route to the 1,4-benzoxazin-3-one core involves a two-step

process commencing with the readily available 2-aminophenol. The strategy hinges on two key

transformations:

N-Acylation: The selective acylation of the amino group of 2-aminophenol with a haloacetyl

halide, typically chloroacetyl chloride.

Intramolecular Cyclization: A base-mediated intramolecular nucleophilic substitution, where

the phenoxide ion attacks the electrophilic carbon bearing the halogen, leading to the

formation of the six-membered heterocyclic ring.[5]

This approach is favored for its high yields, operational simplicity, and the use of commercially

available starting materials.

Visualizing the Synthesis Workflow
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Step 1: N-Acylation

Step 2: Intramolecular Cyclization

Purification & Characterization

2-Aminophenol

N-(2-hydroxyphenyl)-2-chloroacetamide

  Chloroacetyl Chloride, NaHCO3, Chloroform  

2H-benzo[b][1,4]oxazin-3(4H)-one

  NaOH, H2O  

Purified Product

  Recrystallization (Ethanol)  

Analysis

  m.p., IR, NMR  
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Caption: Overall workflow for the synthesis of 2H-benzo[b][2][4]oxazin-3(4H)-one.

Detailed Experimental Protocol
This protocol outlines the synthesis of the parent 2H-benzo[b][2][4]oxazin-3(4H)-one.

Materials and Reagents
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Reagent
Molar Mass ( g/mol
)

Quantity Moles (mmol)

2-Aminophenol 109.13 10.0 g 91.6

Chloroacetyl Chloride 112.94 8.1 mL (10.3 g) 91.6

Sodium Bicarbonate 84.01 15.4 g 183.2

Chloroform 119.38 200 mL -

Sodium Hydroxide 40.00 7.3 g 183.2

Deionized Water 18.02 250 mL -

Ethanol (for

recrystallization)
46.07 As needed -

Step-by-Step Procedure
Step 1: Synthesis of N-(2-hydroxyphenyl)-2-chloroacetamide

To a 500 mL round-bottom flask equipped with a magnetic stirrer, add 2-aminophenol (10.0

g, 91.6 mmol) and sodium bicarbonate (15.4 g, 183.2 mmol).

Add 200 mL of chloroform to the flask. Stir the suspension at room temperature.

Slowly add chloroacetyl chloride (8.1 mL, 91.6 mmol) dropwise to the stirred suspension

over a period of 30 minutes. Caution: The reaction is exothermic, and gas evolution (CO2)

will occur. Ensure the addition is slow to control the reaction rate.

After the addition is complete, continue stirring the mixture at room temperature for 2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) until the 2-aminophenol

spot is no longer visible.

The solid product, N-(2-hydroxyphenyl)-2-chloroacetamide, will precipitate out of the

solution. Collect the solid by vacuum filtration and wash it with a small amount of cold

chloroform.
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Step 2: Synthesis of 2H-benzo[b][2][4]oxazin-3(4H)-one

Prepare a solution of sodium hydroxide (7.3 g, 183.2 mmol) in 250 mL of deionized water in

a 500 mL beaker.

While stirring, add the filtered N-(2-hydroxyphenyl)-2-chloroacetamide from Step 1 to the

sodium hydroxide solution.

Heat the mixture with stirring to 80-90 °C for 1 hour.

Cool the reaction mixture in an ice bath. The crude 2H-benzo[b][2][4]oxazin-3(4H)-one will

precipitate.

Collect the crude product by vacuum filtration and wash the solid with plenty of cold

deionized water until the filtrate is neutral (pH ~7).

Dry the crude product in a desiccator or a vacuum oven at 60 °C.

Purification
The crude product can be purified by recrystallization from ethanol to yield a white to off-white

crystalline solid.[6]

Characterization of 2H-benzo[b][2][4]oxazin-3(4H)-one
Melting Point: 173-175 °C[7]

Appearance: White to off-white crystalline solid.

Infrared (IR) Spectroscopy (KBr, cm⁻¹):

~3200 (N-H stretch)

~1680 (C=O, amide carbonyl stretch)

~1240 (C-O, ether stretch)

¹H NMR Spectroscopy (DMSO-d₆, 400 MHz), δ (ppm):
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10.67 (s, 1H, -NH)

7.48 (d, 1H, Ar-H)

7.35-7.25 (m, 3H, Ar-H)

4.57 (s, 2H, -O-CH₂-)

¹³C NMR Spectroscopy (DMSO-d₆, 100 MHz), δ (ppm):

165.0 (C=O)

146.6 (Ar-C)

136.0 (Ar-C)

124.8 (Ar-C)

123.6 (Ar-C)

116.0 (Ar-C)

114.9 (Ar-C)

67.2 (-O-CH₂-)

Mechanistic Insights
The synthesis proceeds through a well-established mechanism.
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N-Acylation Deprotonation Intramolecular Cyclization (SN2)
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 Nucleophilic attack of NH2 on carbonyl carbon 
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Phenoxide Intermediate
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2H-benzo[b][1,4]oxazin-3(4H)-one

 Nucleophilic attack of phenoxide on C-Cl bond 
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Caption: Reaction mechanism for the synthesis of 2H-benzo[b][2][4]oxazin-3(4H)-one.

The reaction is initiated by the nucleophilic attack of the amino group of 2-aminophenol on the

electrophilic carbonyl carbon of chloroacetyl chloride. In the second step, the addition of a

base, such as sodium hydroxide, deprotonates the phenolic hydroxyl group to form a

phenoxide ion. This is followed by an intramolecular SN2 reaction, where the nucleophilic

phenoxide attacks the carbon atom bonded to the chlorine, displacing the chloride ion and

forming the final six-membered ring of the 1,4-benzoxazin-3-one. This intramolecular

cyclization is a type of Smiles rearrangement.[5]

Safety Precautions
2-Aminophenol: Harmful if swallowed or inhaled. Suspected of causing genetic defects.

Handle in a well-ventilated fume hood and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.

Chloroacetyl Chloride: Corrosive and a lachrymator. Causes severe skin burns and eye

damage. Reacts violently with water. Handle only in a chemical fume hood with appropriate

PPE.

Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with care

and wear appropriate PPE.
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Chloroform: Harmful if swallowed and suspected of causing cancer. Use in a well-ventilated

fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before starting any experimental

work.

Troubleshooting
Issue Possible Cause Solution

Low yield of N-acylated

intermediate
Incomplete reaction.

Ensure dropwise addition of

chloroacetyl chloride to control

exotherm. Increase reaction

time and monitor by TLC.

Formation of O-acylated side

product

Reaction conditions favoring

O-acylation.

The use of a bicarbonate base

in a non-polar solvent

generally favors N-acylation.

Incomplete cyclization Insufficient base or heating.

Ensure the correct

stoichiometry of sodium

hydroxide is used. Increase

reaction time or temperature

slightly.

Product is oily or discolored Impurities present.

Purify by recrystallization from

ethanol. If highly colored, a

charcoal treatment during

recrystallization may be

beneficial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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